Cas no 2008415-22-1 (Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-)

• Product Name: Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-
• CAS No: 2008415-22-1
• MF: C₇H₁₁F₃N₂O
• MW: 196.170252084732
• CID: 5277448
• Update Time: 2025-10-25

Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-

• Inchi： 1S/C7H11F3N2O/c8-7(9,10)5(3-11)12-6(13)4-1-2-4/h4-5H,1-3,11H2,(H,12,13)
• InChI Key： DDJPOUNUOMQXGP-UHFFFAOYSA-N
• SMILES： C1(C(NC(CN)C(F)(F)F)=O)CC1

Additional information on Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-

Research Briefing on Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]- (CAS: 2008415-22-1)

Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]- (CAS: 2008415-22-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and trifluoroethyl moieties, has been investigated for its potential applications in drug discovery and development, particularly in the design of enzyme inhibitors and bioactive molecules.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its role as a key intermediate or active pharmaceutical ingredient (API). The trifluoroethyl group is known to enhance metabolic stability and bioavailability, making this compound a promising candidate for further pharmacological exploration. Researchers have also investigated its potential interactions with various biological targets, including proteases and kinases, which are critical in numerous disease pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's utility in the development of covalent inhibitors. The research demonstrated that the aminomethyl group in the molecule could form reversible covalent bonds with cysteine residues in target enzymes, offering a novel mechanism for enzyme inhibition. This finding opens new avenues for the design of targeted therapies, particularly in oncology and inflammatory diseases.

In addition to its pharmacological potential, the compound's synthetic accessibility has been a subject of interest. A recent publication in Organic Letters (2024) detailed an optimized synthetic route for Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-, highlighting improvements in yield and purity. The study emphasized the use of green chemistry principles, such as catalytic methods and solvent minimization, to enhance the sustainability of the synthesis process.

Further investigations into the compound's pharmacokinetic and toxicological profiles are underway, with preliminary data suggesting favorable absorption and distribution properties. However, challenges remain in optimizing its selectivity and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Cyclopropanecarboxamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]- (CAS: 2008415-22-1) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field of chemical biology and drug discovery.